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Compound of Interest

Compound Name: (2-Bromoethyl)cyclobutane

Cat. No.: B1523900

An in-depth guide for researchers, scientists, and drug development professionals on the
structural and chemical properties of (2-Bromoethyl)cyclobutane, including hypothetical
applications and experimental workflows.

This document provides a comprehensive technical overview of (2-Bromoethyl)cyclobutane,

a halogenated cycloalkane of interest in synthetic chemistry and as a potential building block in
medicinal chemistry. The guide details its structural formula, chemical identifiers, and provides

hypothetical experimental protocols and logical workflows relevant to its application in research
and development.

Chemical Identity and Properties

(2-Bromoethyl)cyclobutane is a chemical compound featuring a cyclobutane ring substituted
with a 2-bromoethyl group. Its fundamental properties and identifiers are crucial for its use and
documentation in a research setting.
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Property Value Source
IUPAC Name 2-bromoethylcyclobutane PubChem[1]
Molecular Formula CeH11Br PubChem[1][2][3]
SMILES ClCc(cr)ccCBr PubChem[1][2]
Molecular Weight 163.06 g/mol PubChem[1]
PubChem, 1PlusChem,
CAS Number 960078-90-4
Achmem[1][3][4]
LGUPKKDAPJQUOD-
InChl Key PubChem[1][2]
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Structural Representation

The molecular structure consists of a four-carbon cyclobutane ring attached to an ethyl chain,
which is terminated by a bromine atom. This structure provides a uniqgue combination of a
strained aliphatic ring and a reactive alkyl halide functional group.
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Synthesis & Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Advanced Research]. BenchChem, [2025]. [Online PDF]. Available at:
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formula-and-smiles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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